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For Researchers, Scientists, and Drug Development Professionals

Abstract
Gualamycin is a novel acaricide produced by Streptomyces sp. NK11687. This technical guide

provides a comprehensive overview of Gualamycin, focusing on its chemical structure,

physicochemical properties, and biological activity. Detailed experimental protocols for its

production, isolation, and structural elucidation are presented. Furthermore, this guide explores

its potential mechanism of action and provides quantitative data on its acaricidal efficacy. This

document is intended to serve as a valuable resource for researchers and professionals in the

fields of natural product chemistry, pesticide development, and drug discovery.

Chemical Structure and Physicochemical Properties
Gualamycin is a complex disaccharide-containing pyrrolidine derivative. Its chemical structure

was determined to be (2R,3S,4S)-2-O-[4-O-(2-amino-2-deoxy-beta-D-gulopyranosyl)-alpha-D-

galactopyranosyl]-2,3,4-trihydroxy-4-[(2S,3S,4S,5S)-3,4-dihydroxy-5-hydroxymethylpyrrolidin-2-

yl] butanoic acid. The structure was elucidated through a combination of spectroscopic and

crystallographic techniques, including Fast Atom Bombardment Mass Spectrometry (FAB-MS),

one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy (COSY, HMQC,

HMBC), Infrared (IR) spectroscopy, and X-ray crystallographic analysis.

Table 1: Physicochemical Properties of Gualamycin
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Property Value Reference

Appearance White powder [1]

Molecular Formula C21H38N2O15

Molecular Weight 558.5 g/mol

Solubility Soluble in water and methanol [1]

Insolubility
Insoluble in acetone and

chloroform
[1]

Biological Activity
Gualamycin exhibits potent acaricidal activity. Notably, it has demonstrated efficacy against

mite species that are both sensitive and resistant to the commonly used acaricide, Dicofol[1].

Table 2: Acaricidal Activity of Gualamycin

Target Mite Species
Concentration
(µg/mL)

Activity Reference

Dicofol-sensitive mites 250 100% [1]

Dicofol-resistant mites 250 100% [1]

Experimental Protocols
Production of Gualamycin
The production of Gualamycin is achieved through the fermentation of Streptomyces sp.

NK11687.
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Fermentation

Harvesting
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Caption: Workflow for the production of Gualamycin via fermentation.

Protocol:

A loopful of Streptomyces sp. NK11687 is inoculated into a seed medium (e.g., yeast extract-

malt extract broth).

The seed culture is incubated at 28°C for 2 days with shaking.

The seed culture is then used to inoculate a production medium.

The production culture is incubated at 28°C for 5 days with shaking.

After fermentation, the culture broth is centrifuged to separate the supernatant containing

Gualamycin from the mycelial cake.

Isolation and Purification
Gualamycin is isolated and purified from the culture supernatant using a series of

chromatographic techniques.
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Purification

Culture Supernatant Anion-Exchange Chromatography Adsorption Chromatography (Diaion HP-20) Gel Filtration (Sephadex LH-20) Preparative HPLC Pure Gualamycin

Structural Analysis

Pure Gualamycin

FAB-MS NMR Spectroscopy (1H, 13C, COSY, HMQC, HMBC) IR Spectroscopy X-ray Crystallography

Chemical Structure of Gualamycin

Hypothesized Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Column chromatography - Wikipedia [en.wikipedia.org]
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Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1243600#what-is-the-chemical-structure-of-
gualamycin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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